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Compound of Interest

Compound Name: Aviglycine

Cat. No.: B1665843 Get Quote

Technical Support Center: Aviglycine Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the degradation and stability of aviglycine
solutions. Find answers to frequently asked questions and detailed troubleshooting guides to

ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
1. What is the recommended method for preparing a stock solution of aviglycine?

To prepare a stable stock solution, it is recommended to dissolve aviglycine hydrochloride in

sterile, deionized water with a pH between 6.5 and 7.0.[1] A common stock concentration used

in plant physiology studies is 50 mM.[1] Due to its hygroscopic and light-sensitive nature, it is

crucial to handle the solid compound in a low-humidity environment and protect it from light.[1]

2. What are the optimal storage conditions for aviglycine stock solutions?

For long-term storage, it is recommended to aliquot the stock solution into amber vials and

store them at -80°C, which should maintain stability for up to 6 months.[1] For shorter-term

storage, aliquots can be kept at -20°C for up to 1 month.[1] It is critical to avoid repeated

freeze-thaw cycles as this can lead to degradation of the compound.[1]

3. How stable are aqueous solutions of aviglycine at room temperature?
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Aqueous solutions of aviglycine are not recommended for storage for more than one day at

room temperature.[2] While specific kinetic data is limited in publicly available literature,

anecdotal evidence and manufacturer recommendations suggest that degradation can occur at

ambient temperatures. For experimental use, it is best to prepare fresh solutions or thaw a

frozen aliquot just before use. A formulated product containing aviglycine has been shown to

be stable for 24 months at 25°C, indicating that formulation components can significantly

enhance stability.[3]

4. What are the known degradation products of aviglycine?

Under harsh conditions, such as hot acidic solutions, aviglycine has been shown to degrade

into several products, including the ethanolamine cyclic acetal-lactone of aspartate

semialdehyde, the cyclic hemiacetal-lactone of aspartate semialdehyde, and ethanolamine

hydrochloride.[3] However, the relevance of this degradation pathway under typical

experimental conditions is questionable.[3] In biological systems, such as in apples, N-acetyl-

AVG has been identified as a major metabolite as the concentration of aviglycine declines.[1]

5. Is aviglycine sensitive to light?

Yes, aviglycine hydrochloride is known to be light-sensitive.[1] Stock solutions should be

stored in amber vials or containers that protect the contents from light to prevent

photodecomposition.[1] During experimental procedures, exposure to direct, intense light

should be minimized.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results using aviglycine.

Degradation of aviglycine

stock solution.

- Prepare fresh stock solutions.

- Ensure proper storage

conditions (-80°C for long-

term, -20°C for short-term in

light-protected aliquots). -

Avoid repeated freeze-thaw

cycles. - Perform an HPLC

analysis to confirm the purity

and concentration of the stock

solution.

Precipitate observed in thawed

aviglycine solution.

Poor solubility or precipitation

upon pH change.

- Ensure the pH of the water

used for the stock solution is

between 6.5 and 7.0. - Gently

warm the solution and vortex

to redissolve. If the precipitate

persists, it may indicate

degradation, and a fresh

solution should be prepared.

Loss of biological activity over

time.

Chemical degradation of

aviglycine in the working

solution.

- Prepare working solutions

fresh for each experiment from

a frozen stock. - Do not store

diluted aqueous solutions for

more than 24 hours at room

temperature.[2] - Buffer the

working solution to a pH of 6.5-

7.0 to maintain stability.

Data on Aviglycine Solution Stability
While comprehensive kinetic data for the degradation of aviglycine solutions under various

conditions is not readily available in the public domain, the following table summarizes the

recommended storage conditions and known stability information.
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Form Solvent/Matrix
Storage

Temperature
Duration Reference

Stock Solution

Sterile, deionized

water (pH 6.5-

7.0)

-80°C Up to 6 months [1]

Stock Solution

Sterile, deionized

water (pH 6.5-

7.0)

-20°C Up to 1 month [1]

Aqueous

Solution
Water/Buffer

Room

Temperature

Not

recommended

for more than 1

day

[2]

Formulated

Product

(Retain®)

Solid 25°C 24 months [3]

Formulated

Product

(Retain®)

Solid 54°C 14 days [3]

Experimental Protocols
Protocol 1: Preparation of a Stable Aviglycine Stock Solution

Weigh the desired amount of aviglycine hydrochloride solid in a controlled environment to

minimize moisture absorption.

Dissolve the solid in sterile, deionized water that has been pre-adjusted to a pH of 6.5-7.0.

Vortex gently until the solid is completely dissolved.

Filter the solution through a 0.22 µm sterile filter to remove any potential microbial

contamination.

Aliquot the stock solution into single-use, light-protecting (amber) cryovials.
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Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Stability-Indicating HPLC Method for Aviglycine Quantification (General Protocol)

This protocol is a general guideline for developing a stability-indicating HPLC method for

aviglycine, as a specific validated method is not widely published. Method development and

validation are required.

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of a buffered aqueous phase (e.g., 20 mM phosphate buffer, pH

7.0) and an organic phase (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min.

Detection Wavelength: As aviglycine lacks a strong chromophore, derivatization may be

necessary for sensitive UV detection. Alternatively, detection methods like mass

spectrometry (LC-MS) or evaporative light scattering detection (ELSD) could be employed.

Pre-column derivatization with agents like o-phthalaldehyde (OPA) can be used for

fluorescence detection.

Injection Volume: 20 µL.

Procedure for Forced Degradation Study:

Acidic Degradation: Incubate aviglycine solution in 0.1 M HCl at 60°C.

Basic Degradation: Incubate aviglycine solution in 0.1 M NaOH at 60°C.

Oxidative Degradation: Treat aviglycine solution with 3% H₂O₂ at room temperature.

Thermal Degradation: Heat aviglycine solution at 60°C.

Photodegradation: Expose aviglycine solution to UV light (e.g., 254 nm).
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Analyze samples at various time points by HPLC to observe the degradation of the parent

peak and the appearance of degradation product peaks. The method is considered

stability-indicating if the degradation products are well-resolved from the parent aviglycine
peak.

Visualizations
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Experimental Use
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Degradation Conditions

Degradation Products

Aviglycine

Hot Acidic Conditions Biological Systems Light Exposure Prolonged Time/
Elevated Temperature

Ethanolamine cyclic acetal-lactone
of aspartate semialdehyde

Cyclic hemiacetal-lactone
of aspartate semialdehyde Ethanolamine HCl N-acetyl-AVG Other degradation products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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